Cas no 945419-82-9 (Ethyl (1-aminocyclohexyl)acetate hydrochloride)

• Product Name: Ethyl (1-aminocyclohexyl)acetate hydrochloride
• CAS No: 945419-82-9
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 4666708
• Update Time: 2025-06-10

Ethyl (1-aminocyclohexyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (1-aminocyclohexyl)acetate hydrochloride
• ethyl 2-(1-aminocyclohexyl)acetate hydrochloride
• ethyl 2-(1-aminocyclohexyl)acetate;hydrochloride
• 3980AF
• ETHYL(1-AMINOCYCLOHEXYL)ACETATE HYDROCHLORIDE
• Ethyl (1-aminocyclohexyl)acetate hydrochloride, AldrichCPR
• Ethyl (1-aminocyclohexyl)acetate hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-2-13-9(12)8-10(11)6-4-3-5-7-10;/h2-8,11H2,1H3;1H
• InChI Key： QNMPJIIZBIQAOH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CC1(CCCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Topological Polar Surface Area: 52.3

Additional information on Ethyl (1-aminocyclohexyl)acetate hydrochloride

Comprehensive Overview of Ethyl (1-aminocyclohexyl)acetate hydrochloride (CAS No. 945419-82-9)

Ethyl (1-aminocyclohexyl)acetate hydrochloride (CAS No. 945419-82-9) is a specialized organic compound with significant applications in pharmaceutical research and synthetic chemistry. This compound, characterized by its cyclohexyl backbone and ethyl acetate moiety, is widely utilized as an intermediate in the synthesis of bioactive molecules. Its unique structural features, including the amino functional group, make it a valuable building block for drug discovery and development.

In recent years, the demand for Ethyl (1-aminocyclohexyl)acetate hydrochloride has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and neurodegenerative diseases, aligning with current trends in precision medicine. The compound's hydrochloride salt form enhances its solubility, making it suitable for various experimental protocols.

The synthesis of Ethyl (1-aminocyclohexyl)acetate hydrochloride involves multi-step organic reactions, often starting from cyclohexanone derivatives. Its CAS No. 945419-82-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, Ethyl (1-aminocyclohexyl)acetate hydrochloride is produced under stringent quality control measures to meet the standards of pharmaceutical-grade intermediates. Its stability under various storage conditions and compatibility with common solvents further contribute to its utility in laboratory settings. The compound's molecular weight and physicochemical properties are critical parameters for researchers optimizing synthetic routes.

Emerging trends in green chemistry have also influenced the production methods of Ethyl (1-aminocyclohexyl)acetate hydrochloride. Sustainable approaches, such as catalytic hydrogenation and solvent-free reactions, are being explored to minimize environmental impact. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing processes.

In summary, Ethyl (1-aminocyclohexyl)acetate hydrochloride (CAS No. 945419-82-9) is a versatile compound with broad applications in medicinal chemistry and drug development. Its structural uniqueness and adaptability to modern synthetic techniques make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound remains a key player in advancing pharmaceutical sciences.